Cas no 84138-77-2 (5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine)

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with an aminyl group at the 2-position and a (p-tolyloxy)methyl moiety at the 5-position. This structure confers potential utility in medicinal chemistry and agrochemical applications due to its thiadiazole scaffold, known for biological activity. The p-tolyloxy group enhances lipophilicity, potentially improving membrane permeability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound’s stability and well-defined reactivity profile support its use in research focused on antimicrobial, antifungal, or antitumor agents. Analytical characterization is straightforward, ensuring reproducibility in experimental settings.
5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine structure
84138-77-2 structure
Product Name:5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine
CAS No:84138-77-2
MF:C10H11N3OS
MW:221.278840303421
MDL:MFCD01043766
CID:989200
PubChem ID:747905
Update Time:2025-06-07

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine
    • 2-Amino-5-(4-methylphenoxy) methyl-1,3,4-thiadiazole
    • 5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine
    • 5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
    • 5-p-Tolyloxymethyl-[1,3,4]thiadiazol-2-ylamine
    • FT-0714684
    • CS-0313862
    • HMS3364P12
    • MLS000711922
    • 84138-77-2
    • Oprea1_460506
    • SR-01000400621
    • Oprea1_818687
    • AKOS000301498
    • DTXSID50353674
    • SMR000281689
    • AB00086983-01
    • AS-38457
    • MFCD01043766
    • WAY-217389
    • 2-Amino-5-(4-methylphenoxy)methyl-1,3,4-thiadiazole
    • HMS2639C05
    • SR-01000400621-1
    • CHEMBL1429857
    • STK040605
    • SCHEMBL25153608
    • MDL： MFCD01043766
    • Inchi： 1S/C10H11N3OS/c1-7-2-4-8(5-3-7)14-6-9-12-13-10(11)15-9/h2-5H,6H2,1H3,(H2,11,13)
    • InChI Key： CTCPPJXVAHAECP-UHFFFAOYSA-N
    • SMILES： S1C(N)=NN=C1COC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 221.06200
  • Monoisotopic Mass: 221.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 208 ºC
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 89.27000
  • LogP: 2.58890

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-((p-Tolyloxy)methyl)-1,3,4-thiadiazol-2-amine Pricemore >>

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